Radamide

• Molecular Formula: C18H18ClNO8
• Molecular Weight: 411.8 g/mol
• InChI: InChI=1S/C18H18ClNO8/c1-3-28-18(26)16-8(17(19)13(24)6-12(16)23)4-15(25)20-9-5-11(22)14(27-2)7-10(9)21/h5-7,21-24H,3-4H2,1-2H3,(H,20,25)
• InChIKey: RULSXWFZXUOCOD-UHFFFAOYSA-N

Radamide: Chimeric Hsp90 Inhibitor Tool Compound

Radamide is a synthetic, open-chain chimeric inhibitor of the 90 kDa heat shock protein (Hsp90) family, created by linking the resorcinol moiety of radicicol to the quinone ring of geldanamycin via an amide bond [1]. This unique hybrid structure integrates the pharmacophores of two well-known natural product Hsp90 inhibitors, resulting in a compound that exhibits both pan-Hsp90 inhibitory activity and a distinct binding mode that reveals paralog-specific differences, particularly between cytosolic Hsp90 and the endoplasmic reticulum isoform Grp94 [2].

Chimeric scaffold Radicicol–geldanamycin hybrid enables SAR diversification

Pan-Hsp90 N-terminal inhibition Binds ATP pocket; supports client-protein depletion studies

Grp94-selective design Structural basis for paralog-specific inhibitor development

• [1] Clevenger RC, Blagg BS. Design, synthesis, and evaluation of a radicicol and geldanamycin chimera, radamide. Org Lett. 2004 Nov 25;6(24):4459-4462. View Source
• [2] Immormino RM, Metzger LE 4th, Reardon PN, Dollins DE, Blagg BS, Gewirth DT. Different Poses for Ligand and Chaperone in Inhibitor-Bound Hsp90 and GRP94: Implications for Paralog-Specific Drug Design. J Mol Biol. 2009 May 22;388(5):1033-42. View Source

Radamide vs. Geldanamycin and 17-AAG

Unlike single-source natural product inhibitors like geldanamycin (GDA) or radicicol (RDC), radamide's unique hybrid structure provides a distinct biological profile that precludes simple substitution with in-class analogs [1]. While GDA and its derivative 17-AAG are potent pan-Hsp90 inhibitors, they are associated with significant hepatotoxicity and poor solubility, limiting their therapeutic window [2]. Radicicol, despite being a potent inhibitor in vitro, is metabolically unstable and inactive in vivo [2]. Radamide's open-chain design and dual pharmacophore nature result in a unique binding pose and a different selectivity fingerprint, particularly regarding the paralog Grp94, which is not replicated by either parent compound or other common Hsp90 inhibitors [3]. Substitution would therefore compromise experimental outcomes aimed at understanding paralog-specific biology or developing Grp94-targeted therapies.

Potency context differs

Radamide exhibits lower ATPase inhibition than geldanamycin-class inhibitors; not a direct high-potency substitute

Scaffold modularity not shared

Open-chain structure permits SAR modifications unattainable with macrocyclic 17-AAG or Radicicol

Isoform selectivity pathway

Radamide enables Grp94-targeted analog development, while geldanamycins primarily target cytosolic isoforms

• [1] Clevenger RC, Blagg BS. Design, synthesis, and evaluation of a radicicol and geldanamycin chimera, radamide. Org Lett. 2004 Nov 25;6(24):4459-4462. View Source
• [2] Hadden MK, Blagg BS. Synthesis and evaluation of radamide analogues, a chimera of radicicol and geldanamycin. J Org Chem. 2009 Jul 3;74(13):4697-704. View Source
• [3] Immormino RM, Metzger LE 4th, Reardon PN, Dollins DE, Blagg BS, Gewirth DT. Different Poses for Ligand and Chaperone in Inhibitor-Bound Hsp90 and GRP94: Implications for Paralog-Specific Drug Design. J Mol Biol. 2009 May 22;388(5):1033-42. View Source

Radamide Comparative Evidence Guide

ATPase Inhibition vs. Geldanamycin

In a direct head-to-head comparison, radamide inhibited the inherent ATPase activity of Hsp90 with an IC50 of 5.9 µM, which was less potent than the parent compound geldanamycin (IC50 = 2.5 µM) but still demonstrated significant inhibitory capacity [1]. This confirms radamide's engagement with the Hsp90 N-terminal ATP-binding site, a key mechanism for client protein degradation.

ATPase Inhibition vs. GDA

Head-to-head

5.9 μM vs. 2.5 nM

Supports context-dependent target engagement; ~2,360-fold lower potency

Recombinant yeast Hsp90 ATPase assay

Evidence Dimension	Inhibition of Hsp90 ATPase activity
Target Compound Data	IC50 = 5.9 µM
Comparator Or Baseline	Geldanamycin: IC50 = 2.5 µM
Quantified Difference	Radamide is 2.36-fold less potent than geldanamycin in this assay.
Conditions	In vitro biochemical assay of Hsp90's inherent ATPase activity.

Why This Matters

This data establishes radamide as a functional Hsp90 inhibitor with a defined potency range, confirming its utility as a tool compound while highlighting a potency difference that can be exploited in dose-response studies.

• [1] Clevenger RC, Blagg BS. Design, synthesis, and evaluation of a radicicol and geldanamycin chimera, radamide. Org Lett. 2004 Nov 25;6(24):4459-4462. View Source

Antiproliferative Activity vs. Geldanamycin in Breast Cancer

In a side-by-side comparison of antiproliferative activity against breast cancer cell lines, radamide exhibited IC50 values of 18.6 ± 0.9 µM in MCF-7 cells and 23.7 ± 1.7 µM in SKBR3 cells [1]. This was intermediate in potency compared to geldanamycin (GDA), which showed IC50 values of 9.8 ± 0.1 nM (MCF-7) and 8.5 ± 1.1 nM (SKBR3), and radicicol (RDC), which exhibited values of 47.7 ± 2.6 nM (MCF-7) and 37.5 ± 4.0 nM (SKBR3) [1]. Radamide's activity is thus orders of magnitude weaker than the parent natural products in these cellular models.

Antiproliferative IC50

Head-to-head

MCF-7: 18.6 μM vs. 9.8 nM SKBR3: 23.7 μM vs. 8.5 nM

Reduced antiproliferative activity; supports scaffold-driven tool generation

72h exposure, MCF-7 and SKBR3 lines

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	MCF-7: 18.6 ± 0.9 µM; SKBR3: 23.7 ± 1.7 µM
Comparator Or Baseline	GDA: MCF-7 9.8 ± 0.1 nM, SKBR3 8.5 ± 1.1 nM; RDC: MCF-7 47.7 ± 2.6 nM, SKBR3 37.5 ± 4.0 nM
Quantified Difference	Radamide is ~1900- to 2800-fold less potent than GDA and ~400- to 600-fold less potent than RDC in these cell lines.
Conditions	Cellular proliferation assays in MCF-7 and SKBR3 breast cancer cell lines.

Why This Matters

The significantly lower cellular potency of radamide compared to its parent compounds underscores its distinct pharmacological profile, which may be advantageous for studying specific Hsp90-dependent processes without the rapid cytotoxicity associated with more potent inhibitors.

• [1] Hadden MK, Blagg BS. Synthesis and evaluation of radamide analogues, a chimera of radicicol and geldanamycin. J Org Chem. 2009 Jul 3;74(13):4697-704. (Data from Table 1) View Source

HER-2 Client Protein Degradation in MCF-7 Cells

Co-crystal structures of radamide bound to yeast Hsp90 and mammalian Grp94 revealed that the compound adopts significantly different poses in the ATP-binding pockets of these two paralogs [1]. This structural evidence indicates disparate binding affinities for the two chaperones and highlights unique features of the Grp94 binding site that can be targeted [1]. This finding is distinct from geldanamycin, which does not exhibit such pronounced paralog-specific pose differences [1].

HER-2 Client Degradation

Reported

Concentration-dependent HER-2 loss

Confirms on-target Hsp90 disruption in live cells

MCF-7 lysates, Western blot

Evidence Dimension	Ligand binding pose and paralog selectivity
Target Compound Data	Radamide exhibits distinct binding poses in Hsp90 and Grp94, with disparate affinities for each paralog.
Comparator Or Baseline	Geldanamycin shows less variation in binding pose between Hsp90 and Grp94.
Quantified Difference	Not quantified in terms of a single number; the differentiation is based on observed structural differences in co-crystal structures.
Conditions	X-ray crystallography of radamide bound to yeast Hsp82 and mammalian Grp94 N-terminal domains.

Why This Matters

This structural insight validates radamide as a foundational scaffold for designing Grp94-selective inhibitors, a class of compounds with potential therapeutic applications in glaucoma, cancer metastasis, and multiple myeloma.

• [1] Immormino RM, Metzger LE 4th, Reardon PN, Dollins DE, Blagg BS, Gewirth DT. Different Poses for Ligand and Chaperone in Inhibitor-Bound Hsp90 and GRP94: Implications for Paralog-Specific Drug Design. J Mol Biol. 2009 May 22;388(5):1033-42. View Source

Grp94-Selective Scaffold Potential

Extensive structure-activity relationship (SAR) studies based on the radamide scaffold have yielded analogs with significantly improved affinity for Grp94. A notable example is a 2-pyridine derivative (compound 38) that exhibited a Kd of 820 nM for Grp94 [1]. This represents a substantial improvement over the parent radamide molecule and demonstrates the scaffold's tractability for medicinal chemistry optimization toward paralog-selective inhibition.

Grp94-Selective Scaffold

Class-level

Unique Grp94 pocket by X-ray; analog Kd 820 nM

Structural basis for Grp94-targeted analog design

PDB: 2GFD, SAR optimization

Evidence Dimension	Grp94 binding affinity (Kd)
Target Compound Data	Radamide analog 38 (2-pyridine derivative) Kd = 820 nM
Comparator Or Baseline	Parent radamide (RDA) Kd value not explicitly stated for Grp94 in this study, but the analog shows high affinity.
Quantified Difference	Not directly quantifiable for parent vs. analog without parent Kd; the evidence supports the scaffold's potential for generating high-affinity Grp94 ligands.
Conditions	In vitro binding affinity assay for Grp94.

Why This Matters

This evidence highlights radamide's value as a chemical starting point for developing high-affinity, selective Grp94 inhibitors, which are valuable research tools and potential therapeutics.

• [1] Muth A, et al. Development of radamide analogs as Grp94 inhibitors. Bioorg Med Chem. 2014 Aug 1;22(15):4083-98. View Source

Radamide Use Cases

Control for Client Protein Degradation Assays

Radamide's distinct binding poses in Hsp90 and Grp94 [1] make it a valuable tool for dissecting the specific cellular functions of each paralog. Researchers can use radamide to study Grp94-dependent processes without complete abrogation of cytosolic Hsp90 function, enabling a more nuanced understanding of chaperone biology in cancer and other diseases.

Grp94 Core Scaffold Development

The radamide core structure is a validated starting point for medicinal chemistry programs aimed at developing selective Grp94 inhibitors [1]. As demonstrated, SAR studies on this scaffold have successfully yielded high-affinity (Kd = 820 nM) and selective ligands for Grp94 [2], a target implicated in glaucoma, cancer metastasis, and multiple myeloma.

Hsp90 Assay Qualification and Probe Panels

With well-defined IC50 values for Hsp90 ATPase inhibition (5.9 µM) and antiproliferative activity in MCF-7 (18.6 µM) and SKBR3 (23.7 µM) cell lines [1][2], radamide serves as a useful reference compound for benchmarking the potency of novel Hsp90 inhibitors in both biochemical and cellular assay systems. Its intermediate potency profile allows for clear differentiation of more potent analogs.

Application

Selection Property

Validation Focus

Client-protein degradation control

Pan-Hsp90 inhibition with confirmed target engagement

HER-2/AKT degradation endpoint and cytotoxicity distinction

Grp94-selective inhibitor design

Scaffold with crystallographically defined Grp94 binding pose

Grp94 paralog-selectivity and binding-pocket exploitation

Hsp90 assay validation panels

Intermediate potency range for dynamic assay window

Z'-factor assessment; distinguishes middleweight ATP-competitive hits

SAR expansion in medicinal chemistry

Modular open-chain scaffold amenable to rapid derivatization

Tether, quinone, and resorcinol diversification; IP space exploration

• [1] Immormino RM, Metzger LE 4th, Reardon PN, Dollins DE, Blagg BS, Gewirth DT. Different Poses for Ligand and Chaperone in Inhibitor-Bound Hsp90 and GRP94: Implications for Paralog-Specific Drug Design. J Mol Biol. 2009 May 22;388(5):1033-42. View Source
• [2] Muth A, et al. Development of radamide analogs as Grp94 inhibitors. Bioorg Med Chem. 2014 Aug 1;22(15):4083-98. View Source